2-amino-N-[3-(methylamino)-3-oxopropyl]-1,3-benzothiazole-6-carboxamide

• IUPAC Name: 2-amino-N-[3-(methylamino)-3-oxopropyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C12H14N4O2S/c1-14-10(17)4-5-15-11(18)7-2-3-8-9(6-7)19-12(13)16-8/h2-3,6H,4-5H2,1H3,(H2,13,16)(H,14,17)(H,15,18)
• InChI Key: LOBZKHYDGPFIIY-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CCNC(=O)C1=CC2=C(C=C1)N=C(S2)N
• Molecular Formula: C12H14N4O2S
• Molecular Weight: 278.33 g/mol

Description

2-amino-N-[3-(methylamino)-3-oxopropyl]-1,3-benzothiazole-6-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BIX-01294 and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

BIX-01294 inhibits the activity of G9a by binding to its SET domain, which is responsible for catalyzing the methylation of H3K9. The binding of BIX-01294 to G9a prevents the enzyme from accessing its substrate, resulting in the reduction of H3K9 methylation. This mechanism of action has been confirmed by structural studies, which have shown that BIX-01294 binds to the SET domain of G9a in a specific manner.
Biochemical and Physiological Effects:
BIX-01294 has been shown to have significant effects on gene expression and cellular differentiation. Inhibition of G9a by BIX-01294 leads to the upregulation of genes that are silenced by H3K9 methylation, resulting in the activation of cellular pathways that are involved in differentiation and development. BIX-01294 has also been shown to have anti-tumor effects in various cancer cell lines, which may be attributed to its ability to regulate gene expression.

Advantages and Limitations for Lab Experiments

The use of BIX-01294 in scientific research has several advantages, including its high specificity for G9a, its ability to inhibit H3K9 methylation, and its potential applications in epigenetic research. However, there are also limitations to its use, including its relatively high cost, the need for optimized conditions for its use, and the potential for off-target effects.

Future Directions

There are several future directions for the use of BIX-01294 in scientific research. One potential application is in the study of cellular reprogramming, where BIX-01294 may be used to induce the expression of genes that are involved in the differentiation of stem cells. Another potential application is in the study of epigenetic modifications in various diseases, where BIX-01294 may be used to identify potential therapeutic targets. Additionally, the development of more potent and selective inhibitors of G9a may lead to the discovery of new therapeutic agents for various diseases.

Synthesis Methods

The synthesis of BIX-01294 involves the reaction of 2-aminobenzothiazole with ethyl acetoacetate in the presence of sodium ethoxide. The resulting product is then reacted with methylamine and acetic anhydride to obtain the final product. This method has been optimized to produce high yields of pure BIX-01294.

Scientific Research Applications

BIX-01294 has been widely used in scientific research due to its ability to inhibit the activity of histone methyltransferase G9a. This enzyme is responsible for the methylation of histone H3 at lysine 9 (H3K9), which plays a crucial role in gene expression regulation. Inhibition of G9a by BIX-01294 leads to the reduction of H3K9 methylation, resulting in the upregulation of genes that are silenced by this modification. This property of BIX-01294 has made it a valuable tool for epigenetic research, particularly in the study of gene silencing and reprogramming.